Cas no 2172104-20-8 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid
• CAS No: 2172104-20-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5965424
• PubChem ID: 165546271
• Update Time: 2025-10-23

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}propanoic acid
• EN300-1518210
• 2172104-20-8

• Inchi： 1S/C28H34N2O5/c1-28(2,17-25(31)30-15-13-19(14-16-30)11-12-26(32)33)29-27(34)35-18-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,19,24H,11-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： KDURKPZAVZVUSJ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid

Comprehensive Analysis of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid (CAS No. 2172104-20-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid (CAS No. 2172104-20-8) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency and scalability.

The compound’s unique structure, featuring a piperidine ring and a propanoic acid moiety, contributes to its versatility in medicinal chemistry. Researchers are increasingly exploring its potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. GPCRs are implicated in numerous physiological processes, and modulating their activity holds promise for treating conditions like chronic pain, metabolic disorders, and neurodegenerative diseases. This aligns with the growing demand for novel therapeutics in these areas, as reflected in recent search trends and scientific literature.

One of the standout features of CAS No. 2172104-20-8 is its role in peptide coupling reactions. The Fmoc group ensures selective deprotection during synthesis, minimizing side reactions and improving yield. This attribute is critical for researchers working on bioconjugation and prodrug design, where precision and reliability are paramount. The compound’s compatibility with automated synthesizers further enhances its appeal, addressing the industry’s shift toward high-throughput methodologies.

From an SEO perspective, keywords such as "Fmoc-protected amino acids", "peptide synthesis reagents", and "GPCR-targeting compounds" are frequently searched by professionals seeking advanced chemical tools. Integrating these terms into discussions about 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid ensures the content resonates with its target audience. Additionally, the rise of AI-driven drug discovery has spurred interest in compounds like this, as they serve as building blocks for machine learning-based molecular design.

Quality control and analytical characterization are also pivotal when working with CAS No. 2172104-20-8. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structure. These methods are frequently discussed in online forums and scientific communities, highlighting their relevance to modern research practices.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}propanoic acid represents a convergence of innovation and practicality in chemical synthesis. Its applications span from peptide therapeutics to drug discovery platforms, making it a staple in laboratories worldwide. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of cutting-edge research.